![molecular formula C20H15FN4O3S B2924811 2-(2,4-dioxo-3-(thiophen-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(3-fluorophenyl)acetamide CAS No. 955601-69-1](/img/structure/B2924811.png)
2-(2,4-dioxo-3-(thiophen-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(3-fluorophenyl)acetamide
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Description
2-(2,4-dioxo-3-(thiophen-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(3-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C20H15FN4O3S and its molecular weight is 410.42. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
Radiosynthesis and Imaging Applications
A study by Dollé et al. (2008) detailed the synthesis of a series of compounds for imaging the translocator protein (18 kDa) with PET, showcasing the utility of fluorine-18 labeled derivatives for in vivo imaging. Although the specific compound of interest was not directly mentioned, this research exemplifies the methodology relevant to synthesizing and utilizing similar compounds for diagnostic purposes (Dollé et al., 2008).
Antitumor Activities
Xiong Jing (2011) synthesized derivatives closely related to the compound , demonstrating selective antitumor activities. This illustrates the compound's relevance in the development of potential therapeutic agents targeting specific cancer types (Xiong Jing, 2011).
Potential Biological Activities
Antimicrobial Evaluation
Gomha et al. (2018) explored the antimicrobial properties of novel compounds involving the thiophene moiety, similar to the structural framework of the chemical of interest. Their work on triazolopyrimidines and related structures provides insights into the antimicrobial potential of such compounds (Gomha et al., 2018).
Herbicidal Activity
Wu et al. (2011) designed and synthesized N-(2-fluoro-5(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydro-pyrimidin-1(6H)-yl)phenyl)-2-phenoxyacetamide derivatives, demonstrating herbicidal activities against dicotyledonous weeds. This research indicates the potential agricultural applications of such compounds (Wu et al., 2011).
Anti-Inflammatory and Analgesic Activities
Studies on pyrimidine derivatives, including those by Sondhi et al. (2009) and Abu‐Hashem et al. (2020), have reported significant anti-inflammatory and analgesic activities. These findings suggest that compounds with a pyrimidine core may hold therapeutic value for managing pain and inflammation (Sondhi et al., 2009), (Abu‐Hashem et al., 2020).
properties
IUPAC Name |
2-[2,4-dioxo-3-(thiophen-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]-N-(3-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15FN4O3S/c21-13-4-1-5-14(10-13)23-17(26)12-24-16-7-2-8-22-18(16)19(27)25(20(24)28)11-15-6-3-9-29-15/h1-10H,11-12H2,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWVGRAKUICPWPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CS4)N=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15FN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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